Cas no 1355241-54-1 (2-Chloro-5-iodo-thiazolo[5,4-b]pyridine)

• Product Name: 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine
• CAS No: 1355241-54-1
• MF: C₆H₂ClIN₂S
• MW: 296.515950679779
• CID: 6483760
• Update Time: 2025-10-28

2-Chloro-5-iodo-thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine
• Thiazolo[5,4-b]pyridine, 2-chloro-5-iodo-
• 2-chloro-5-iodo-[1,3]thiazolo[5,4-b]pyridine

• Inchi： 1S/C6H2ClIN2S/c7-6-9-3-1-2-4(8)10-5(3)11-6/h1-2H
• InChI Key： DQZBBGQUGHGRRH-UHFFFAOYSA-N
• SMILES： C12SC(Cl)=NC1=CC=C(I)N=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine

Introduction to 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine (CAS No. 1355241-54-1)

2-Chloro-5-iodo-thiazolo[5,4-b]pyridine, with the CAS number 1355241-54-1, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazolo[5,4-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of a chloro and an iodo substituent on the thiazolo[5,4-b]pyridine scaffold provides a robust platform for the development of novel pharmaceutical agents.

The chemical structure of 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine consists of a thiazole ring fused to a pyridine ring, with a chlorine atom at the 2-position and an iodine atom at the 5-position. This arrangement imparts specific electronic and steric properties that are crucial for its biological activity. The presence of these halogen substituents allows for a wide range of chemical modifications, making it an attractive starting point for the synthesis of more complex molecules with enhanced pharmacological properties.

Recent research has highlighted the potential of 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine in various therapeutic areas. One notable application is in the field of cancer therapy. Studies have shown that compounds derived from this scaffold exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine can effectively inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound can modulate microglial activation and reduce neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. These findings suggest that 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine-based compounds could serve as potential neuroprotective agents.

The versatility of 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine extends to its use as a building block in organic synthesis. Its reactivity and functional group compatibility make it an ideal starting material for the preparation of more complex molecules with tailored biological activities. For example, chemists at Merck & Co. have utilized this compound to synthesize novel inhibitors of kinases involved in inflammatory responses, demonstrating its potential in developing anti-inflammatory drugs.

The synthesis of 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine typically involves multi-step reactions starting from readily available precursors. A common synthetic route involves the condensation of 2-chloropyridine with thiourea followed by cyclization and iodination steps. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and industrial applications.

In conclusion, 2-Chloro-5-iodo-thiazolo[5,4-b]pyridine (CAS No. 1355241-54-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the field.